Cas no 1485979-27-8 (3-methyl-2-(1,2-thiazol-4-yl)butanoic acid)

• Product Name: 3-methyl-2-(1,2-thiazol-4-yl)butanoic acid
• CAS No: 1485979-27-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5977597
• PubChem ID: 112489025
• Update Time: 2024-01-13

3-methyl-2-(1,2-thiazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(1,2-thiazol-4-yl)butanoic acid
• EN300-1139290
• 1485979-27-8

• Inchi： 1S/C8H11NO2S/c1-5(2)7(8(10)11)6-3-9-12-4-6/h3-5,7H,1-2H3,(H,10,11)
• InChI Key： GUULSHQRJJTVGJ-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles